Cas no 5638-38-0 (1,3-Oxathiolan-2-imine)
1,3-Oxathiolan-2-imine structure
Product Name:1,3-Oxathiolan-2-imine
CAS No:5638-38-0
MF:C3H5NOS
MW:103.142899274826
CID:2696989
PubChem ID:20981979
Update Time:2025-04-21
1,3-Oxathiolan-2-imine Chemical and Physical Properties
Names and Identifiers
-
- 1,3-oxathiolan-2-imine
- DTXSID60610144
- SCHEMBL2193921
- 2-imino-1,3-oxathiolane
- 5638-38-0
- DTXCID80560899
- 1,3-Oxathiolan-2-imine
-
- Inchi： 1S/C3H5NOS/c4-3-5-1-2-6-3/h4H,1-2H2/b4-3-
- InChI Key： BDOJZGBCTFWTPV-ARJAWSKDSA-N
- SMILES： S1/C(=N\[H])/OCC1
Computed Properties
- Exact Mass: 103.00918496g/mol
- Monoisotopic Mass: 103.00918496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 73.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 58.4Ų
1,3-Oxathiolan-2-imine Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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